ethyl 4-({4-[methyl(phenylsulfonyl)amino]benzoyl}amino)benzoate
- Click on QUICK INQUIRY to receive a quote from our team of experts.
- With the quality product at a COMPETITIVE price, you can focus more on your research.
Overview
Description
Ethyl 4-({4-[methyl(phenylsulfonyl)amino]benzoyl}amino)benzoate, also known as EMB, is a synthetic compound that has gained significant attention in scientific research due to its potential therapeutic properties.
Mechanism of Action
The mechanism of action of ethyl 4-({4-[methyl(phenylsulfonyl)amino]benzoyl}amino)benzoate is not fully understood, but it is believed to work by inhibiting the activity of certain enzymes involved in cancer cell growth and proliferation. ethyl 4-({4-[methyl(phenylsulfonyl)amino]benzoyl}amino)benzoate has been shown to inhibit the activity of topoisomerase II, an enzyme involved in DNA replication and cell division, which may contribute to its anti-cancer properties.
Biochemical and Physiological Effects
ethyl 4-({4-[methyl(phenylsulfonyl)amino]benzoyl}amino)benzoate has been shown to have a variety of biochemical and physiological effects. In addition to its anti-cancer properties, ethyl 4-({4-[methyl(phenylsulfonyl)amino]benzoyl}amino)benzoate has been found to have anti-inflammatory properties and can inhibit the activity of certain enzymes involved in inflammation. ethyl 4-({4-[methyl(phenylsulfonyl)amino]benzoyl}amino)benzoate has also been shown to have antioxidant properties and can scavenge free radicals, which may contribute to its therapeutic effects.
Advantages and Limitations for Lab Experiments
Ethyl 4-({4-[methyl(phenylsulfonyl)amino]benzoyl}amino)benzoate has several advantages for lab experiments, including its ease of synthesis and its relatively low cost. However, ethyl 4-({4-[methyl(phenylsulfonyl)amino]benzoyl}amino)benzoate also has some limitations, including its low solubility in water and its potential toxicity at high concentrations.
Future Directions
There are several potential future directions for research on ethyl 4-({4-[methyl(phenylsulfonyl)amino]benzoyl}amino)benzoate. One area of research could focus on the development of more efficient synthesis methods for ethyl 4-({4-[methyl(phenylsulfonyl)amino]benzoyl}amino)benzoate, which could increase its accessibility for research purposes. Additionally, further studies could be conducted to investigate the potential therapeutic properties of ethyl 4-({4-[methyl(phenylsulfonyl)amino]benzoyl}amino)benzoate in other disease areas, such as inflammatory diseases and neurodegenerative diseases. Finally, research could be conducted to investigate the potential use of ethyl 4-({4-[methyl(phenylsulfonyl)amino]benzoyl}amino)benzoate as a drug delivery system, as its chemical structure may make it suitable for this purpose.
Conclusion
ethyl 4-({4-[methyl(phenylsulfonyl)amino]benzoyl}amino)benzoate is a synthetic compound that has gained significant attention in scientific research due to its potential therapeutic properties, particularly in the field of cancer research. While the mechanism of action of ethyl 4-({4-[methyl(phenylsulfonyl)amino]benzoyl}amino)benzoate is not fully understood, studies have shown that it has anti-cancer properties and can induce apoptosis in cancer cells. ethyl 4-({4-[methyl(phenylsulfonyl)amino]benzoyl}amino)benzoate also has several biochemical and physiological effects, including anti-inflammatory and antioxidant properties. While ethyl 4-({4-[methyl(phenylsulfonyl)amino]benzoyl}amino)benzoate has some limitations for lab experiments, it has several potential future directions for research, including the development of more efficient synthesis methods and investigation of its potential therapeutic properties in other disease areas.
Synthesis Methods
Ethyl 4-({4-[methyl(phenylsulfonyl)amino]benzoyl}amino)benzoate is synthesized through a multi-step process that involves the reaction of 4-aminobenzoic acid with methyl phenyl sulfone and triethylamine to form the intermediate product. This intermediate product is then reacted with 4-nitrobenzoyl chloride to form the final product, ethyl 4-({4-[methyl(phenylsulfonyl)amino]benzoyl}amino)benzoate.
Scientific Research Applications
Ethyl 4-({4-[methyl(phenylsulfonyl)amino]benzoyl}amino)benzoate has been studied extensively for its potential therapeutic properties, particularly in the field of cancer research. Studies have shown that ethyl 4-({4-[methyl(phenylsulfonyl)amino]benzoyl}amino)benzoate has anti-cancer properties and can induce apoptosis in cancer cells. Additionally, ethyl 4-({4-[methyl(phenylsulfonyl)amino]benzoyl}amino)benzoate has been found to inhibit the growth of various cancer cell lines, including breast, lung, and colon cancer cells.
properties
IUPAC Name |
ethyl 4-[[4-[benzenesulfonyl(methyl)amino]benzoyl]amino]benzoate |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C23H22N2O5S/c1-3-30-23(27)18-9-13-19(14-10-18)24-22(26)17-11-15-20(16-12-17)25(2)31(28,29)21-7-5-4-6-8-21/h4-16H,3H2,1-2H3,(H,24,26) |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
NQBJFCRCGSYPRI-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CCOC(=O)C1=CC=C(C=C1)NC(=O)C2=CC=C(C=C2)N(C)S(=O)(=O)C3=CC=CC=C3 |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C23H22N2O5S |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
438.5 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Product Name |
Ethyl 4-[({4-[methyl(phenylsulfonyl)amino]phenyl}carbonyl)amino]benzoate |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.